Cas no 1226435-80-8 (3-(N-methylbenzenesulfonamido)-N-(3-methylphenyl)thiophene-2-carboxamide)

• Product Name: 3-(N-methylbenzenesulfonamido)-N-(3-methylphenyl)thiophene-2-carboxamide
• CAS No: 1226435-80-8
• MF: C₁₉H₁₈N₂O₃S₂
• MW: 386.487822055817
• CID: 5434189
• Update Time: 2025-06-28

3-(N-methylbenzenesulfonamido)-N-(3-methylphenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[benzenesulfonyl(methyl)amino]-N-(3-methylphenyl)thiophene-2-carboxamide
• 3-(N-methylbenzenesulfonamido)-N-(3-methylphenyl)thiophene-2-carboxamide

• Inchi： 1S/C19H18N2O3S2/c1-14-7-6-8-15(13-14)20-19(22)18-17(11-12-25-18)21(2)26(23,24)16-9-4-3-5-10-16/h3-13H,1-2H3,(H,20,22)
• InChI Key： AMWWIUSRRTXYDA-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C)=C2)=O)SC=CC=1N(S(C1=CC=CC=C1)(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(N-methylbenzenesulfonamido)-N-(3-methylphenyl)thiophene-2-carboxamide

Professional Introduction to Compound with CAS No 1226435-80-8 and Product Name: 3-(N-methylbenzenesulfonamido)-N-(3-methylphenyl)thiophene-2-carboxamide

The compound with the CAS number 1226435-80-8 and the product name 3-(N-methylbenzenesulfonamido)-N-(3-methylphenyl)thiophene-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the realm of targeted therapies. The structural composition of this molecule, featuring a thiophene core appended with sulfonamide and amide functional groups, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse biological activities and structural flexibility. Thiophenes, as heterocyclic compounds, have been extensively studied for their applications in medicinal chemistry. The presence of the sulfonamido group in the molecular structure enhances its solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the N-methylbenzenesulfonamido moiety contributes to the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

The 3-methylphenyl substituent in the molecule adds another layer of complexity, allowing for potential modulation of electronic properties and biological interactions. This feature is particularly valuable in designing molecules that can selectively bind to specific receptors or enzymes involved in disease pathways. The thiophene-2-carboxamide part of the structure provides a site for further derivatization, enabling chemists to fine-tune the pharmacokinetic properties of the compound.

Recent studies have highlighted the importance of sulfonamide derivatives in developing novel therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question may exhibit similar properties, making it a valuable asset in the quest for new drugs. Furthermore, the incorporation of thiophene into sulfonamide-based molecules has shown promise in enhancing drug-like characteristics such as metabolic stability and cell membrane permeability.

One of the most exciting aspects of this compound is its potential application in targeted cancer therapies. Thiophene derivatives have been reported to inhibit various kinases and other enzymes involved in tumor growth and progression. The specific arrangement of functional groups in 3-(N-methylbenzenesulfonamido)-N-(3-methylphenyl)thiophene-2-carboxamide may enable it to interact with these targets effectively. Preliminary computational studies suggest that this molecule could disrupt key signaling pathways implicated in cancer cell survival and proliferation.

Another area where this compound shows promise is in neurodegenerative diseases. There is growing evidence that thiophene-based molecules can cross the blood-brain barrier and exert therapeutic effects on neurological disorders. The sulfonamide group may enhance blood-brain barrier penetration, while the thiophene core provides a scaffold for modulating neuronal activity. This makes 3-(N-methylbenzenesulfonamido)-N-(3-methylphenyl)thiophene-2-carboxamide a candidate for treating conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core thiophene ring system. Subsequent functionalization with sulfonamide and amide groups has been achieved through nucleophilic substitution reactions under controlled conditions.

In terms of pharmacokinetic properties, preliminary data indicate that this compound exhibits good solubility in both water and organic solvents, which is advantageous for formulation development. Additionally, preliminary toxicity studies suggest that it is well-tolerated at moderate doses, although further extensive testing is required to fully assess its safety profile.

The potential applications of 3-(N-methylbenzenesulfonamido)-N-(3-methylphenyl)thiophene-2-carboxamide extend beyond oncology and neurology. It may also find utility in treating inflammatory diseases by modulating immune responses through interaction with specific receptors or enzymes. The sulfonamide group's ability to engage with biological targets makes it an attractive moiety for designing immunomodulatory agents.

Future research directions include exploring derivative structures based on this scaffold to optimize pharmacological properties further. Techniques such as structure-activity relationship (SAR) studies will be instrumental in identifying key structural features responsible for biological activity. Additionally, computational modeling will be employed to predict binding affinities and interactions with potential targets.

The development of new drugs is often a lengthy process involving multiple stages from discovery to clinical trials. However, compounds like 1226435-80-8 provide a strong foundation for rapid progress by demonstrating promising preclinical activity. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to translate this potential into tangible therapeutic benefits.

In conclusion,3-(N-methylbenzenesulfonamido)-N-(3-methylphenyl)thiophene-2-carboxamide represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for drug development, while preliminary studies suggest its potential as an effective therapeutic agent. Continued research will be crucial to fully realize its clinical potential.